Cas no 6309-71-3 (4-methyl-4-[3-(2-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-ium-2-yl)propyl]morpholin-4-ium;diiodide)

• Product Name: 4-methyl-4-[3-(2-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-ium-2-yl)propyl]morpholin-4-ium;diiodide
• CAS No: 6309-71-3
• MF: C₁₇H₃₂I₂N₂O
• MW: 534.257729530334
• CID: 1651565
• PubChem ID: 22757
• Update Time: 2025-04-21

4-methyl-4-[3-(2-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-ium-2-yl)propyl]morpholin-4-ium;diiodide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-[3-(2-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-ium-2-yl)propyl]morpholin-4-ium,diiodide
• 4-methyl-4-[3-(2-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-ium-2-yl)propyl]morpholin-4-ium
• diiodide
• 2-Methyl-2-(3-(4-methyl-4-morpholinio)propyl)-3a,4,7,7a-tetrahydroisoindolinium diiodide
• Isoindolinium, 3a,4,7,7a-tetrahydro-2-methyl-2-(3-(4-methyl-4-morpholinio)propyl)-, diiodide
• NSC 41618
• 8-(N-Methylmorpholiniumpropyl)-8-methyl-8-azoniumbicyclo-(4.3.0)-nonene-2 diiodide
• 6309-71-3
• 4-methyl-4-[3-(2-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-ium-2-yl)propyl]morpholin-4-ium;diiodide

• Inchi： 1S/C17H32N2O.2HI/c1-18(10-12-20-13-11-18)8-5-9-19(2)14-16-6-3-4-7-17(16)15-19;;/h3-4,16-17H,5-15H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： OEHNXJQKRSDFFA-UHFFFAOYSA-L
• SMILES： [I-].[I-].O1CC[N+](C)(CC1)CCC[N+]1(C)CC2CC=CCC2C1

Computed Properties

• Exact Mass: 501.8091
• Monoisotopic Mass: 534.06041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: -1.18250